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Compound of Interest

Compound Name: Sumanirole

Cat. No.: B131212 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides essential safety and logistical information for the proper disposal of

Sumanirole, a selective D2 receptor agonist used in research. Given the absence of specific

environmental impact and ecotoxicity data for Sumanirole, a precautionary approach is

mandated. All personnel must handle and dispose of Sumanirole as a hazardous chemical

waste to ensure the safety of laboratory staff and the protection of the environment.

Risk Assessment and Hazard Classification
While Sumanirole is not explicitly listed as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA) P or U lists, its status as a biologically active research

chemical necessitates its management as a hazardous waste. The lack of environmental fate

data requires that it be handled with care to prevent its release into sewer systems or the

environment.

Hazard Summary Table
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Hazard Classification Description Guidance

GHS Classification

Not classified as a hazardous

substance or mixture

according to the Globally

Harmonized System (GHS).[1]

However, one safety data

sheet indicates it may be

harmful if swallowed, cause

skin and serious eye irritation,

and may cause respiratory

irritation.

Despite the lack of a

harmonized GHS

classification, treat Sumanirole

with the standard precautions

for handling any research

chemical of unknown long-term

toxicity.

RCRA Status
Not a listed hazardous waste

on the P or U lists.

In the absence of a definitive

waste characterization,

manage Sumanirole as a

hazardous waste as a

precautionary measure.

Environmental Hazards

No data available on

ecotoxicity or environmental

fate.

Do not allow to enter sewers,

surface water, or ground water.

[1]

Personnel Protective Equipment (PPE)
All personnel handling Sumanirole, in any form (solid, solution, or waste), must wear the

following minimum PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedure
The following procedure outlines the steps for the safe disposal of Sumanirole and associated

contaminated materials.
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Step 1: Waste Segregation

Proper segregation of waste is critical to ensure safe and compliant disposal.

Waste Segregation Table

Waste Type Description Container Type

Solid Sumanirole Waste

Unused, expired, or off-

specification Sumanirole

powder.

Clearly labeled, sealed, and

compatible hazardous waste

container.

Contaminated Labware

Weigh boats, pipette tips, vials,

etc., that have come into direct

contact with Sumanirole.

Lined, rigid, and sealed

hazardous waste container.

Aqueous Solutions
Solutions containing

Sumanirole.

Sealable, compatible container

for liquid hazardous waste. Do

not mix with other solvent

waste streams.

Empty Stock Containers
Original containers that held

Sumanirole.

Deface the label and dispose

of as hazardous waste unless

triple-rinsed. The rinsate must

be collected as hazardous

waste.

Step 2: Waste Collection and Labeling

Collect Waste: Place all Sumanirole waste and contaminated materials into the appropriate,

designated hazardous waste containers.

Label Containers: Immediately label all waste containers with "Hazardous Waste" and the full

chemical name, "Sumanirole." Include the date the waste was first added to the container.

Secure Containers: Ensure all waste containers are securely sealed to prevent leaks or

spills.

Step 3: Storage of Hazardous Waste
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Store all Sumanirole hazardous waste in a designated satellite accumulation area within the

laboratory.

Ensure secondary containment is used for liquid waste containers.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste at any one time in the satellite accumulation area.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste.

Do not attempt to dispose of Sumanirole waste through regular trash or by flushing it down

the drain.

All Sumanirole waste should be sent to a licensed hazardous waste disposal facility for

incineration.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of Sumanirole
and related materials.
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Sumanirole Waste Generated

Solid Sumanirole or
Contaminated Labware?

Aqueous Solution?

No

Collect in a labeled, sealed
hazardous solid waste container.

Yes

Empty Stock Container?

No

Collect in a labeled, sealed
hazardous liquid waste container.

Yes

Triple-rinse with a suitable solvent.
Collect rinsate as hazardous liquid waste.

Yes

Store in designated area and
contact EHS for pickup and disposal

via a licensed facility.

Deface label and dispose of
container as hazardous waste.

Click to download full resolution via product page

Caption: Sumanirole Waste Disposal Workflow.

Regulatory Compliance
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Adherence to these procedures will ensure compliance with the regulations set forth by the

Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act

(RCRA) for the management of hazardous waste in a laboratory setting. While Sumanirole is

not a listed hazardous waste, treating it as such is a best practice for uncharacterized research

chemicals to ensure safety and environmental protection. For further guidance, always consult

your institution's specific hazardous waste management plan and your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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